Cas no 81256-87-3 (N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine)

N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine is a protected cytidine derivative widely used in oligonucleotide synthesis. The N4-benzoyl group safeguards the exocyclic amine, while the 2'-O-tert-butyldimethylsilyl (TBDMS) group provides selective protection for the 2'-hydroxyl, ensuring compatibility with phosphoramidite chemistry. The 5'-O-dimethoxytrityl (DMT) moiety allows for controlled elongation and purification via trityl-on solid-phase synthesis. This compound is particularly valuable in RNA and modified oligonucleotide synthesis due to its stability under standard coupling conditions and efficient deprotection profiles. Its high purity and reliable performance make it a preferred choice for research and industrial applications requiring precise nucleic acid assembly.
N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine structure
81256-87-3 structure
Product Name:N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine
CAS No:81256-87-3
MF:C43H49N3O8Si
MW:763.949972867966
CID:839617
PubChem ID:11029064
Update Time:2025-05-20

N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine Chemical and Physical Properties

Names and Identifiers

    • 5'-O-DMT-2'-O-TBDMS-N-Bz-Cytidine
    • 5’-DMT-2’-TBDMS-Bz-rC
    • 5'-DMT-2'-TBDMS-BZ-RC
    • Cytidine, N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-
    • N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[tert-butyl(dimethyl)silyl]oxy-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
    • N4-BENZOYL-2'-O-TERT-BUTYLDIMETHYLSILYL-5'-O-DMT-CYTIDINE
    • 5'-O-DMT-2'-O-TBDMS-Bz-rC
    • MS-31371
    • J-700367
    • SCHEMBL3454561
    • 81256-87-3
    • N-{1-[(2R,3R,4R,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-3-[(tert-butyldimethylsilyl)oxy]-4-hydroxyoxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
    • N-Benzoyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-2'-O-[tert-butyl(dimethyl)silyl]cytidine
    • AC-32209
    • DTXSID60452400
    • CS-0159309
    • HY-138611
    • PD167018
    • A848824
    • N-(1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-((tert-butyldimethylsilyl)oxy)-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
    • AKOS015999128
    • DA-55807
    • N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine
    • MDL: MFCD00080295
    • Inchi: 1S/C43H49N3O8Si/c1-42(2,3)55(6,7)54-38-37(47)35(53-40(38)46-27-26-36(45-41(46)49)44-39(48)29-14-10-8-11-15-29)28-52-43(30-16-12-9-13-17-30,31-18-22-33(50-4)23-19-31)32-20-24-34(51-5)25-21-32/h8-27,35,37-38,40,47H,28H2,1-7H3,(H,44,45,48,49)/t35-,37-,38-,40-/m1/s1
    • InChI Key: AOXWVTIMEGOVNF-PKGPUZNISA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)O[C@H]1[C@H](N2C(N=C(C=C2)NC(C2C=CC=CC=2)=O)=O)O[C@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)[C@H]1O

Computed Properties

  • Exact Mass: 763.32889206g/mol
  • Monoisotopic Mass: 763.32889206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 14
  • Complexity: 1320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (8.4E-6 g/L) (25 ºC),
  • PSA: 133.86000
  • LogP: 7.00440

N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine Security Information

N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine Pricemore >>

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N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine Suppliers

NewCan Biotech Limited
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(CAS:81256-87-3)5'-O-DMT-2'-O-TBDMS-N-Bz-Cytidine
Order Number:NC13907
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:02
Price ($):Price inquiry
Email:sales@newcanbio.com

Additional information on N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine

N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine: A Comprehensive Overview

N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine, also known by its CAS number 81256-87-3, is a highly specialized nucleoside analog that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is a derivative of cytidine, a fundamental building block of RNA, and incorporates several functional groups that enhance its stability, solubility, and bioavailability. The presence of the benzoyl group at the N4 position, the tert-butyldimethylsilyl (TBDMS) group at the 2' position, and the dimethoxytrityl (DMT) group at the 5' position makes this compound uniquely suited for various applications in nucleic acid chemistry and drug development.

The synthesis of N4-Benzoyl-2'-O-TBDMS-5'-O-DMT-cytidine involves a series of intricate chemical transformations. The starting material is typically cytidine, which undergoes protection and modification steps to introduce the functional groups. The TBDMS group is introduced to protect the hydroxyl group at the 2' position, while the DMT group serves as a protecting group for the 5' hydroxyl. The benzoyl group at the N4 position not only enhances stability but also plays a critical role in modulating the compound's interactions with biological systems. These modifications make the compound highly stable under harsh chemical conditions, making it ideal for use in solid-phase synthesis of oligonucleotides.

Recent advancements in nucleic acid chemistry have highlighted the importance of protecting groups like TBDMS and DMT in ensuring efficient synthesis and purification of oligonucleotides. Studies have shown that the use of these protecting groups significantly improves yields and reduces side reactions during automated synthesis processes. Moreover, the benzoyl group at the N4 position has been shown to enhance the thermal stability of DNA strands, making this compound particularly useful in applications requiring high temperatures, such as PCR amplification.

In addition to its role in nucleic acid synthesis, N4-Benzoyl-2'-O-TBDMS-5'-O-DMT-cytidine has found applications in drug delivery systems. Researchers have explored its potential as a carrier for antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs). The compound's ability to protect nucleic acids from enzymatic degradation while maintaining their functionality has made it a valuable tool in developing therapeutic agents targeting various diseases, including cancer and viral infections.

The latest studies have also focused on optimizing the synthesis and characterization of this compound using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided deeper insights into the stereochemical properties of the compound and its interactions with biological systems. Furthermore, computational modeling has been employed to predict the binding affinities of this compound with various RNA targets, paving the way for rational drug design.

In conclusion, N4-Benzoyl-2'-O-TBDMS-5'-O-DMT-cytidine is a versatile compound with significant potential in nucleic acid chemistry and drug development. Its unique structure and functional groups make it an invaluable tool for researchers working on oligonucleotide synthesis, drug delivery systems, and therapeutic development. As research continues to uncover new applications and optimizations for this compound, it is poised to play an even greater role in advancing biomedical sciences.

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NewCan Biotech Limited
(CAS:81256-87-3)5'-O-DMT-2'-O-TBDMS-N-Bz-Cytidine
NC13907
Purity:97%
Quantity:10g
Price ($):Inquiry
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